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Compound of Interest

Compound Name: NUCC-555

Cat. No.: B13451218 Get Quote

NUCC-555 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the shelf life, storage, and handling of NUCC-
555, a first-in-class activin antagonist.

Frequently Asked Questions (FAQs)
Q1: What is NUCC-555?

A1: NUCC-555 is a selective activin antagonist. It functions by specifically binding to the activin

receptor-like kinase 4 (ALK4), thereby inhibiting the downstream signaling pathway mediated

by activin A. Its CAS number is 1060469-90-0, with a chemical formula of C25H25N5O3 and a

molecular weight of 443.50 g/mol .

Q2: What are the recommended storage conditions and shelf life for NUCC-555?

A2: NUCC-555 should be stored in a dry, dark environment. For optimal stability, refer to the

storage conditions outlined in the table below. When stored correctly, NUCC-555 has a shelf

life of over two years. The compound is shipped at ambient temperature and is stable for

several weeks under normal shipping conditions.

Data Presentation: Storage and Stability of NUCC-
555
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Condition Temperature Duration Expected Stability

Long-term Storage -20°C Months to Years > 2 years

Short-term Storage 0 - 4°C Days to Weeks Stable

Shipping Ambient Up to a few weeks Stable

Stock Solution (in

DMSO)
-20°C or -80°C Months Stable

Disclaimer: The stability data presented is based on general laboratory practices for similar

chemical compounds. It is highly recommended to perform in-house stability studies for your

specific experimental conditions.

Experimental Protocols
Reconstitution of NUCC-555
NUCC-555 is soluble in dimethyl sulfoxide (DMSO).

Materials:

NUCC-555 powder

Anhydrous DMSO

Sterile, nuclease-free microcentrifuge tubes

Protocol:

Equilibrate the NUCC-555 vial to room temperature before opening.

Prepare a stock solution by dissolving the NUCC-555 powder in anhydrous DMSO. For

example, to prepare a 10 mM stock solution, add the appropriate volume of DMSO to your

specific quantity of NUCC-555.

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C.

In Vitro Cell-Based Assay: Inhibition of Activin A-
Induced Signaling
This protocol provides a general guideline for assessing the inhibitory activity of NUCC-555 on

activin A-induced signaling in a cell-based assay.

Materials:

Cells responsive to activin A (e.g., human hepatoma cells (Huh-7), primary rat hepatocytes)

Cell culture medium and supplements

Activin A

NUCC-555 stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., cell lysis buffer, antibodies for Western blotting,

reagents for qRT-PCR)

Protocol:

Cell Seeding: Plate the cells at a suitable density in a multi-well plate and allow them to

adhere and grow overnight.

Pre-treatment with NUCC-555: The following day, dilute the NUCC-555 stock solution to the

desired final concentrations in fresh cell culture medium. Remove the old medium from the

cells and add the medium containing NUCC-555. Incubate for a predetermined period (e.g.,

1-2 hours) to allow for cellular uptake.

Activin A Stimulation: Prepare a solution of activin A in cell culture medium at the desired

concentration. Add the activin A solution to the wells already containing NUCC-555. Include

appropriate controls, such as vehicle-only (DMSO) and activin A-only wells.
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Incubation: Incubate the cells for a period sufficient to induce the desired downstream

signaling events (e.g., 24-48 hours).

Downstream Analysis: Following incubation, wash the cells with PBS and proceed with your

chosen analysis method to assess the inhibition of activin A signaling. This could include:

Western Blotting: To analyze the phosphorylation levels of SMAD2/3.

qRT-PCR: To measure the expression of activin A target genes, such as p15INK4b.

Reporter Assays: If using a cell line with a reporter construct for activin A signaling.

Troubleshooting Guide
Issue 1: NUCC-555 appears to have low or no activity.

Possible Cause 1: Improper Storage.

Solution: Ensure that NUCC-555 has been stored according to the recommended

conditions (-20°C for long-term storage). Avoid repeated freeze-thaw cycles of the stock

solution by preparing single-use aliquots.

Possible Cause 2: Incorrect Concentration.

Solution: Verify the calculations for your stock solution and final dilutions. It is advisable to

perform a dose-response experiment to determine the optimal concentration for your

specific cell type and assay.

Possible Cause 3: Inactive Compound.

Solution: If improper storage is suspected to have led to degradation, it is recommended

to use a fresh vial of the compound.

Issue 2: High background signal or off-target effects observed.

Possible Cause 1: High Concentration of NUCC-555.
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Solution: Titrate the concentration of NUCC-555 to find the lowest effective concentration

that inhibits the target pathway without causing non-specific effects.

Possible Cause 2: Solvent Effects.

Solution: Ensure that the final concentration of DMSO in your cell culture medium is low

(typically ≤ 0.1%) and that your vehicle control contains the same concentration of DMSO

as your experimental wells.

Issue 3: Inconsistent results between experiments.

Possible Cause 1: Variability in Cell Culture.

Solution: Maintain consistent cell culture practices, including cell passage number,

seeding density, and growth conditions.

Possible Cause 2: Degradation of Activin A.

Solution: Ensure that the activin A used for stimulation is of high quality and has been

stored correctly.
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Caption: NUCC-555 signaling pathway.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13451218?utm_src=pdf-body
https://www.benchchem.com/product/b13451218?utm_src=pdf-body-img
https://www.benchchem.com/product/b13451218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13451218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Analysis Options
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Caption: In vitro experimental workflow.
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To cite this document: BenchChem. [NUCC-555 shelf life and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13451218#nucc-555-shelf-life-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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